Cas no 2138116-77-3 (N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide)

• Product Name: N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide
• CAS No: 2138116-77-3
• MF: C₁₁H₁₇N₃O₅S
• MW: 303.33478140831
• CID: 6029028
• PubChem ID: 165947282
• Update Time: 2025-05-20

N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide
• 2138116-77-3
• N-{2-[2-(methylamino)ethoxy]ethyl}-4-nitrobenzene-1-sulfonamide
• EN300-1167691

• Inchi： 1S/C11H17N3O5S/c1-12-6-8-19-9-7-13-20(17,18)11-4-2-10(3-5-11)14(15)16/h2-5,12-13H,6-9H2,1H3
• InChI Key： UDDPCBWAXSRDTG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCCOCCNC)(=O)=O

Computed Properties

• Exact Mass: 303.08889182g/mol
• Monoisotopic Mass: 303.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 122Ų

Additional information on N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide

Recent Advances in the Study of N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide (CAS: 2138116-77-3)

The compound N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide (CAS: 2138116-77-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic benefits, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary findings suggest that N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide exhibits selective inhibition of certain enzymes involved in inflammatory pathways. This property has sparked interest in its potential application as an anti-inflammatory agent, with studies demonstrating its efficacy in reducing cytokine production in vitro. The compound's ability to penetrate cell membranes and its stability under physiological conditions further enhance its therapeutic prospects.

In addition to its anti-inflammatory properties, recent research has explored the compound's role in cancer therapy. Studies have indicated that N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide may interfere with signaling pathways critical for tumor growth and survival. For instance, it has been shown to inhibit the activity of kinases involved in cell proliferation, suggesting its potential as a targeted therapy for certain types of cancer. These findings are supported by in vitro and in vivo experiments, which have demonstrated reduced tumor growth in models treated with the compound.

The pharmacokinetic profile of N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide has also been a focal point of recent studies. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) properties to better understand its behavior in biological systems. Early results indicate that the compound has favorable bioavailability and a relatively long half-life, which could translate to less frequent dosing in clinical settings. However, further studies are needed to fully characterize its metabolic pathways and potential drug-drug interactions.

Another intriguing aspect of this compound is its potential application in neurodegenerative diseases. Recent findings suggest that N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide may modulate neurotransmitter systems implicated in conditions such as Alzheimer's and Parkinson's diseases. Specifically, it has been shown to enhance the activity of certain neuroprotective pathways, offering a novel approach to disease modification. These preliminary results, while promising, require validation in more extensive preclinical and clinical studies.

Despite the encouraging findings, challenges remain in the development of N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide as a therapeutic agent. Issues such as optimizing its synthetic route, improving its selectivity, and minimizing potential off-target effects are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the compound's transition from the laboratory to the clinic.

In conclusion, N-{2-2-(methylamino)ethoxyethyl}-4-nitrobenzene-1-sulfonamide (CAS: 2138116-77-3) represents a promising candidate for further development in multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. As studies continue to uncover its full potential, this compound may soon emerge as a key player in the treatment of inflammatory diseases, cancer, and neurodegenerative disorders. The scientific community eagerly anticipates further advancements in this field, which could pave the way for innovative therapeutic strategies.